Technical Monograph: Chlorpromazine-d6 Hydrochloride
Technical Monograph: Chlorpromazine-d6 Hydrochloride
This guide provides an in-depth technical analysis of Chlorpromazine-d6 hydrochloride , focusing on its dual mechanistic roles: as a precise Internal Standard (IS) in bioanalytical chemistry and as a pharmacological tracer mimicking the biological activity of its parent compound.
Mechanism of Action, Bioanalytical Application, and Signaling Pathways
Executive Summary
Chlorpromazine-d6 hydrochloride (CPZ-d6) is the stable isotopologue of the prototypical phenothiazine antipsychotic, Chlorpromazine. While it retains the pharmacological mechanism of action (MOA) of the parent drug—antagonizing dopamine D2 receptors—its primary utility in modern drug development is analytical .
By incorporating six deuterium atoms (typically on the N,N-dimethyl moiety), CPZ-d6 functions as an ideal Internal Standard (IS) for LC-MS/MS quantitation. It eliminates ionization variability through the mechanism of Isotope Dilution , ensuring data integrity in pharmacokinetic (PK) and toxicological studies.
Chemical Architecture & The Deuterium Advantage
Structural Identity
-
Chemical Name: 3-(2-chloro-10H-phenothiazin-10-yl)-N,N-di(methyl-d3)propan-1-amine hydrochloride.[1]
-
Molecular Formula: C₁₇H₁₃ClD₆ N₂S · HCl
-
Molecular Weight: 361.36 g/mol (Salt form) / ~324.9 g/mol (Free base)
-
Deuterium Position: The six hydrogen atoms on the terminal dimethylamine group are replaced by deuterium.
Physiochemical Properties
| Property | Value/Description | Relevance |
| pKa | 9.3 (Amine) | Highly ionized at physiological pH; requires high pH or ion-pairing for extraction. |
| LogP | ~5.3 | Highly lipophilic; extensive tissue distribution and protein binding (>90%). |
| Solubility | Water, Methanol, DMSO | Compatible with reversed-phase LC mobile phases. |
| Isotopic Purity | ≥ 99% Deuterated | Essential to prevent "cross-talk" (M+0 interference) in MS analysis. |
The Analytical Mechanism: Isotope Dilution Mass Spectrometry
For drug development professionals, the "mechanism" of primary interest is how CPZ-d6 corrects for Matrix Effects in quantitative analysis.
The Mechanism of Error Correction
In Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), biological matrices (plasma, urine) contain phospholipids and salts that suppress electrospray ionization (ESI).
-
Co-Elution: Because Deuterium has a negligible effect on lipophilicity compared to Hydrogen, CPZ-d6 co-elutes with native Chlorpromazine on C18 columns.
-
Identical Ionization: Both compounds enter the MS source at the exact same moment, experiencing the exact same suppression or enhancement.
-
Mass Resolution: The Mass Spectrometer distinguishes them by mass-to-charge ratio (m/z), allowing the ratio of Area(Analyte)/Area(IS) to remain constant despite matrix fluctuations.
Visualization: The Analytical Workflow
Figure 1: The Isotope Dilution Workflow. CPZ-d6 compensates for variability by co-eluting with the analyte.
Experimental Protocol: Validated Quantification
Objective: Quantify Chlorpromazine in rat plasma using CPZ-d6 as the Internal Standard.
Reagents & Preparation
-
Stock Solution: Dissolve CPZ-d6 HCl in Methanol (1 mg/mL). Store at -20°C.
-
Working IS Solution: Dilute stock to 100 ng/mL in 50% Methanol.
Sample Extraction (Protein Precipitation)
-
Aliquot: Transfer 50 µL of plasma into a centrifuge tube.
-
Spike: Add 10 µL of Working IS Solution (CPZ-d6). Vortex for 10 sec.
-
Precipitate: Add 200 µL of cold Acetonitrile (ACN).
-
Agitate: Vortex vigorously for 1 min to ensure complete protein denaturation.
-
Clarify: Centrifuge at 10,000 x g for 10 min at 4°C.
-
Transfer: Inject 5 µL of the supernatant directly into the LC-MS/MS.
LC-MS/MS Conditions
-
Column: C18 (e.g., Agilent Zorbax Eclipse, 2.1 x 50 mm, 1.8 µm).
-
Mobile Phase:
-
A: 0.1% Formic Acid in Water.
-
B: 0.1% Formic Acid in Acetonitrile.[2]
-
-
Gradient: 10% B to 90% B over 3 min.
-
Mass Spectrometry (MRM Mode):
| Compound | Polarity | Precursor (m/z) | Product (m/z) | Collision Energy (eV) | Origin of Fragment |
| Chlorpromazine | ESI (+) | 319.1 | 86.1 | 25 | Propyl-amine chain |
| Chlorpromazine-d6 | ESI (+) | 325.1 | 92.1 | 25 | d6-Propyl-amine chain |
Note: The mass shift of +6 Da is retained in the fragment ion containing the deuterated dimethylamine group.
Pharmacological Mechanism: The Biological Core
Although typically used as a standard, CPZ-d6 is chemically identical to the drug in terms of receptor binding. Understanding this mechanism is vital for researchers using it as a tracer in receptor occupancy studies.
Primary Target: Dopamine D2 Antagonism
Chlorpromazine acts as a competitive antagonist at the post-synaptic Dopamine D2 receptors in the mesolimbic and nigrostriatal pathways.
-
Binding Affinity (Ki): ~0.66 nM (High Affinity).
-
Effect: Prevents Dopamine (DA) from binding to the G-protein coupled receptor (GPCR), inhibiting the downstream cAMP signaling cascade.
Secondary Targets ("Dirty Drug" Profile)
| Receptor | Affinity (Ki) | Clinical Consequence |
| 5-HT2A | 1.8 nM | Antipsychotic efficacy; modulation of dopamine release. |
| Alpha-1 Adrenergic | ~0.3 nM | Orthostatic hypotension; sedation. |
| Histamine H1 | ~6 nM | Sedation; weight gain. |
| Muscarinic M1 | ~47 nM | Dry mouth; blurred vision (Anticholinergic effects). |
Visualization: Synaptic Signaling Blockade
Figure 2: Pharmacological Blockade. CPZ-d6 competes with Dopamine for the D2 receptor, halting downstream Gi-protein signaling.
Metabolic Considerations: The Deuterium Switch
While primarily an analytical tool, the deuteration of the N-methyl groups in CPZ-d6 introduces a Kinetic Isotope Effect (KIE) relevant to metabolic stability research.
-
Metabolic Pathway: Chlorpromazine is extensively metabolized by CYP2D6 via N-demethylation.
-
The Effect: The C-D bond is stronger than the C-H bond. Therefore, N-demethylation of CPZ-d6 is significantly slower than native CPZ.
-
Implication: If used in in vivo tracer studies, CPZ-d6 will exhibit a longer half-life and altered metabolite profile compared to the non-deuterated drug. Researchers must account for this if using CPZ-d6 for anything other than ex vivo quantification.
References
-
National Center for Biotechnology Information. (2024). PubChem Compound Summary for CID 2726, Chlorpromazine. Retrieved from [Link]
-
PDSP Ki Database. (n.d.). Psychoactive Drug Screening Program (PDSP) Ki Database. University of North Carolina. Retrieved from [Link]
- Jindal, S. P., et al. (1979). Mass spectrometric determination of chlorpromazine and its metabolites in human plasma using stable isotope labeled internal standards. Journal of Pharmaceutical Sciences.
-
NIMH. (2023). Antipsychotics: Mechanism of Action and Clinical Application. National Institutes of Health. Retrieved from [Link]
